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Compound of Interest

Compound Name: Shizukanolide C

Cat. No.: B1159937 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Shizukanolide C. The following

procedural guidance is designed to ensure safe handling, storage, and disposal of this

sesquiterpenoid lactone.

Chemical and Physical Properties
A summary of the key quantitative data for Shizukanolide C and a related compound is

presented below for easy reference and comparison.

Property Shizukanolide
General Sesquiterpenoid
Lactone (Illustrative)

Molecular Formula C15H18O2 -

Molecular Weight 230.30 g/mol [1] -

CAS Number 78749-47-0[2] -

Appearance Not specified Liquid

Acute Toxicity (Oral) Not available LD50 Oral - Rat - 4,500 mg/kg
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Shizukanolide C is a sesquiterpenoid lactone. While specific toxicity data for Shizukanolide C
is limited, related compounds are known to cause skin irritation, serious eye irritation, and may

cause an allergic skin reaction. It is also noted to be toxic to aquatic life.

Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H401: Toxic to aquatic life.

Precautionary Statements:

P261: Avoid breathing mist or vapors.

P264: Wash skin thoroughly after handling.

P272: Contaminated work clothing must not be allowed out of the workplace.

P273: Avoid release to the environment.

P280: Wear protective gloves/ eye protection/ face protection.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Shizukanolide C to

minimize exposure and ensure personal safety.
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PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles that provide a

complete seal.[3] A face shield should be worn

in addition to goggles when there is a splash

hazard.[3]

Skin Protection

Wear a lab coat or chemical-resistant coveralls.

Ensure that long pants and closed-toe shoes

are worn.[4] Pant legs should be worn outside of

boots to prevent chemicals from entering.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required.[4] Regularly inspect

gloves for any signs of degradation or puncture.

Change gloves immediately if contaminated.

Respiratory Protection

If working in a poorly ventilated area or if there

is a risk of aerosol formation, use a NIOSH-

approved respirator with an appropriate organic

vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Shizukanolide C in a laboratory

setting.

Preparation and Area Designation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Designate a specific area for handling Shizukanolide C and ensure it is clearly marked.

Have an emergency eyewash station and safety shower readily accessible.

Keep a spill kit readily available.

Donning PPE:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.youtube.com/watch?v=jzEfoJQBgRE
https://www.youtube.com/watch?v=jzEfoJQBgRE
https://www.youtube.com/watch?v=e3Tc_JcdAnQ
https://www.youtube.com/watch?v=jzEfoJQBgRE
https://www.youtube.com/watch?v=e3Tc_JcdAnQ
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling the compound, put on all required PPE as specified in the table above.

Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[5][6]

Avoid the formation of dust and aerosols.[5][6]

Use non-sparking tools to prevent ignition sources.[5][6]

In Case of Exposure:

If on skin: Immediately wash the affected area with plenty of soap and water. If skin

irritation or a rash occurs, seek medical attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

The powder form of Shizukanolide should be stored at -20°C for long-term stability (up to 3

years).[7] In solvent, it should be stored at -80°C for up to 1 year.[7]

Disposal Plan
Proper disposal of Shizukanolide C and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:
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Collect all waste materials, including empty containers, contaminated PPE, and spill

cleanup materials, in a designated and clearly labeled hazardous waste container.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations and critical safety checkpoints

when working with Shizukanolide C.
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Caption: Workflow for Safe Handling of Shizukanolide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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